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Compound of Interest

Compound Name: (+-)-Aegeline

CAS No.: 456-12-2

Cat. No.: B1664389

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction
(±)-Aegeline is a naturally occurring alkaloidal amide found in the leaves of the Bael tree (Aegle

marmelos).[1] It has garnered significant interest for its pharmacological activities. However, its

presence in certain dietary supplements has been linked to adverse events, underscoring the

need for robust and reliable analytical methods to study its pharmacokinetics and ensure

consumer safety.[2][3] This application note provides a detailed, field-proven protocol for the

sensitive and selective quantification of (±)-Aegeline in human plasma samples using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS).

The methodology herein is designed to be a self-validating system, grounded in the principles

outlined by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency

(EMA) for bioanalytical method validation.[4][5][6][7] We will delve into the causality behind

experimental choices, from sample preparation to the intricacies of mass spectrometric

detection, providing a comprehensive guide for researchers in drug metabolism,

pharmacokinetics (DMPK), and toxicology.
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Physicochemical Properties of Aegeline
A foundational understanding of the analyte's properties is critical for method development.

Property Value Source

Molecular Formula C₁₈H₁₉NO₃ [8][9]

Molecular Weight 297.35 g/mol [8][9]

Melting Point 176-179 °C [8][9]

Appearance
White to light yellow crystalline

powder
[8]

Solubility

Soluble in polar organic

solvents like methanol and

ethanol; sparingly soluble in

water.

[1][10]

Metabolic Profile
Understanding the metabolic fate of Aegeline is crucial for distinguishing the parent compound

from its metabolites. Studies have shown that Aegeline undergoes metabolism, primarily

mediated by the cytochrome P450 enzyme CYP2C19.[11][12] Key metabolic pathways include

demethylation and the formation of glutathione (GSH) conjugates.[11][12] This analytical

method is designed to be selective for the parent compound, (±)-Aegeline.

Experimental Workflow
The overall analytical process is a multi-stage workflow designed for high-throughput and

accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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